Cas no 120387-08-8 (Benzo[2,1-c:3,4-c']diisoxazole(9CI))

• Product Name: Benzo[2,1-c:3,4-c']diisoxazole(9CI)
• CAS No: 120387-08-8
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 105021
• PubChem ID: 57357398
• Update Time: 2025-04-18

Benzo[2,1-c:3,4-c']diisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[2,1-c:3,4-c']diisoxazole(9CI)
• [1,2]oxazolo[4,3-g][2,1]benzoxazole
• Benzo[2,1-c:3,4-c]diisoxazole (9CI)
• 120387-08-8
• Benzo[1,2-c:6,5-c']bis[1,2]oxazole
• Benzo[1,2-c:6,5-c']diisoxazole
• DTXSID90723670

• Inchi： 1S/C8H4N2O2/c1-2-6-4-12-10-8(6)7-5(1)3-11-9-7/h1-4H
• InChI Key： QTWIZPLSYDWYCI-UHFFFAOYSA-N
• SMILES： O1C=C2C=CC3=CON=C3C2=N1

Computed Properties

• Exact Mass: 160.02732
• Monoisotopic Mass: 160.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06